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Introduction

Antacids are substances that neutralize stomach acidity and are used to relieve heartburn,
indigestion, or an upset stomach.[1][2] The effectiveness of an antacid is determined by its
acid-neutralizing capacity (ANC), which is the amount of acid it can neutralize.[3][4] A common
and effective method to determine the ANC of an antacid is through a back titration.[1][5][6][7]

This application note provides a detailed protocol for quantifying the effectiveness of antacid
tablets using the back titration method. This technique is particularly useful for analyzing
substances like antacids that are often insoluble in water and may react slowly with acids.[6][7]
The principle involves reacting the antacid with a known excess of a strong acid (hydrochloric
acid, HCI). The remaining unreacted acid is then titrated with a standardized strong base
(sodium hydroxide, NaOH) to determine the amount of acid that was consumed by the antacid.
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Principle of Back Titration
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Direct titration of antacids is often impractical due to their low solubility and slow reaction rate.
[6] Back titration overcomes these challenges by ensuring the complete reaction of the antacid.
The process can be summarized in two main steps:

» Neutralization of Antacid: A precisely weighed antacid sample is dissolved in a known excess
amount of standardized hydrochloric acid. The acid neutralizes the active ingredients of the
antacid.

« Titration of Excess Acid: The remaining HCI, which was not consumed by the antacid, is then
titrated with a standardized solution of sodium hydroxide. An indicator is used to determine
the endpoint of this titration.

By knowing the initial amount of HCI and the amount of HCI that remained, the amount of acid
neutralized by the antacid can be calculated by subtraction.[5][7]

The key chemical reactions involved, using calcium carbonate (CaCQOs) as a common active
ingredient, are:

e Reaction with Acid: CaCOs(s) + 2HCI(aq) — CaClz(aq) + H20(l) + CO2(g)[6]
« Titration Reaction: HCl(aq) + NaOH(aq) — NaCl(aq) + H20(1)[5]

Experimental Protocol

This protocol details the materials and step-by-step procedure for determining the acid-
neutralizing capacity of a commercially available antacid tablet.

Materials and Reagents

Antacid tablets (e.qg., two different brands for comparison)[1]

Standardized ~0.4 M Hydrochloric Acid (HCI) solution[5]

Standardized ~0.2 M Sodium Hydroxide (NaOH) solution[5]

Phenolphthalein indicator solution[5]

Deionized water
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e Mortar and pestle[1][5]

e 250 mL Erlenmeyer flasks[1][5]

e 50 mL burette[5]

e 25 mL volumetric pipette[5]

e Pipette pump[5]

e Analytical balance

o Hotplate with magnetic stirrer and stir bars|[5]

e Support stand and burette clamp[5]

Procedure

Part 1: Sample Preparation

» Obtain two different brands of antacid tablets for analysis.
o Record the mass of one tablet from the first brand using an analytical balance.[1]

e Using a clean, dry mortar and pestle, crush the tablet into a fine powder to increase the
reaction rate.[1][6]

» Accurately weigh approximately 0.5 g of the crushed antacid powder and transfer it to a
clean 250 mL Erlenmeyer flask. Record the exact mass.

o Repeat steps 2-4 for two additional samples of the first brand.

e Thoroughly clean and dry the mortar and pestle, then repeat steps 2-5 for the second brand
of antacid.

Part 2: Reaction with Excess Acid

e Using a 25 mL volumetric pipette, accurately add 25.00 mL of the standardized ~0.4 M HCI
solution to each flask containing the antacid powder.[5]
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e Add approximately 50 mL of deionized water to each flask.[1]

e Place a magnetic stir bar in each flask and gently heat the solutions on a hotplate while
stirring for about 5-10 minutes. Do not boil. This step helps to dissolve the antacid and drive
off any dissolved carbon dioxide, which could interfere with the titration endpoint.[5][6]

* Remove the flasks from the hotplate and allow them to cool to room temperature.
Part 3: Back Titration

e Rinse a 50 mL burette with a small amount of the standardized ~0.2 M NaOH solution and
then fill the burette, ensuring no air bubbles are present in the tip. Record the initial volume.

[6]

o Add 2-3 drops of phenolphthalein indicator to the first cooled Erlenmeyer flask. The solution
should be colorless.[5]

e Begin the titration by slowly adding the NaOH solution from the burette to the flask while
continuously swirling the flask (or using the magnetic stirrer).[5]

o Continue adding NaOH drop by drop until the solution turns a faint, persistent pink color,
which indicates the endpoint of the titration. This color should persist for at least 30 seconds.

[5]
e Record the final volume of the NaOH solution in the burette.
» Repeat the titration (steps 2-5) for all remaining samples.
Part 4: Blank Titration

o Perform a blank titration to determine the exact amount of NaOH needed to neutralize the
initial amount of HCI.

o Pipette 25.00 mL of the standardized ~0.4 M HCI solution into a clean 250 mL Erlenmeyer
flask.

o Add approximately 50 mL of deionized water and 2-3 drops of phenolphthalein indicator.
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« Titrate with the standardized ~0.2 M NaOH solution to the same faint pink endpoint.

o Record the initial and final volumes of NaOH used. Repeat for a total of three trials to ensure
consistency.

Data Presentation and Calculations

All quantitative data should be recorded in a structured format to facilitate analysis and
comparison.

Table 1: Mass of Antacid Samples

Sample ID Antacid Brand Mass of Antacid (g)
Al Brand A
A2 Brand A
A3 Brand A
Bl Brand B
B2 Brand B
| B3| Brand B | |

Table 2: Titration Data
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Initial NaOH Final NaOH Volume Volume of NaOH

Sample ID
Volume (mL) (mL) Used (mL)

Al

A2

A3

Bl

B2

B3

Blank 1

Blank 2

| Blank 3| | | |

Calculations

Average Volume of NaOH for Blank:

o Calculate the average volume of NaOH used in the blank titrations.

Moles of HCI Initially Added:

o Moles of HCI = Molarity of NaOH x Average Volume of NaOH for Blank (in L)

o This is because at the equivalence point of the blank titration, moles of NaOH = moles of
HCI.

Moles of Excess HCI (for each sample):

o Moles of excess HCI = Molarity of NaOH x Volume of NaOH used for sample (in L)

Moles of HCI Neutralized by Antacid:

o Moles of HCI neutralized = Moles of HCl initially added - Moles of excess HCI
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e Antacid Effectiveness (Moles of HCI per gram of antacid):
o Effectiveness = Moles of HCI neutralized / Mass of antacid sample (g)

Table 3: Summary of Antacid Effectiveness

Sample ID Antacid Brand Moles ch HCI Effectivenes§ (mol
Neutralized HCI | g antacid)

Al Brand A

A2 Brand A

A3 Brand A

Average A Brand A

Bl Brand B

B2 Brand B

B3 Brand B

| Average B | Brand B | | |

Visualizations

Experimental Workflow Diagram

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Molarity of NaOH Volume of NaOH (Sample Titration)

Calculate: Moles HCI (Excess)

Avg. Volume of NaOH (Blank Titration)

Calculate: Moles HCI (Initial)

Mass of Antacid Calculate: Moles HCI (Neutralized by Antacid)

Calculate: Effectiveness (mol/g)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

